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Compound of Interest

Compound Name: Arylomycin B1

Cat. No.: B15622840 Get Quote

For researchers, scientists, and drug development professionals, the following guidelines

provide essential safety and logistical information for the handling and disposal of Arylomycin
B1. These procedures are based on general laboratory safety protocols for handling potent

bioactive compounds and information available for the broader class of arylomycin antibiotics.

Personal Protective Equipment (PPE)
When handling Arylomycin B1, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following PPE is recommended:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn at all times.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect the eyes from dust or splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted

respirator (e.g., N95 or higher) should be used. Work should ideally be conducted in a

chemical fume hood or a biological safety cabinet.

Operational Plans
Handling:
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Arylomycin B1 should be handled in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

In case of accidental contact, wash the affected area with copious amounts of water. If eyes

are affected, flush with water for at least 15 minutes and seek medical attention.

Storage:

Store Arylomycin B1 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plans
Unused Arylomycin B1 and any contaminated materials should be treated as hazardous

chemical waste.

Solid Waste: Collect solid waste, including contaminated gloves, weighing paper, and other

disposable materials, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Arylomycin B1 should be collected in a separate,

labeled hazardous waste container. Do not dispose of solutions down the drain.[1][2][3][4]

Decontamination: All surfaces and equipment that have come into contact with Arylomycin
B1 should be decontaminated. A suitable decontamination solution (e.g., a solution of

sodium hypochlorite followed by a neutralizing agent) should be used.

Final Disposal: All hazardous waste must be disposed of through an approved hazardous

waste management service, following all local, state, and federal regulations.
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Due to the limited availability of specific quantitative data for Arylomycin B1, the following

table includes data for the closely related compound, Arylomycin C16, to provide a general

understanding of the physicochemical properties of this class of compounds.

Property Value (for Arylomycin C16)

Molecular Formula C₄₆H₆₈N₆O₁₁

Molecular Weight 881.1 g/mol

XLogP3 6.4

Hydrogen Bond Donor Count 6

Hydrogen Bond Acceptor Count 13

Rotatable Bond Count 15

Exact Mass 880.49460701 Da

Monoisotopic Mass 880.49460701 Da

Topological Polar Surface Area 255 Å²

Heavy Atom Count 63

Complexity 1500

Data sourced from PubChem CID 54586211 for Arylomycin C16.[5]

Mandatory Visualization
The following diagrams illustrate the mechanism of action of Arylomycin B1 and a general

workflow for its safe handling and disposal.
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Mechanism of Action of Arylomycin B1
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Arylomycin B1 inhibits bacterial protein secretion.
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Safe Handling and Disposal Workflow for Arylomycin B1

Handling Protocol

Disposal Protocol
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Workflow for safe handling and disposal of Arylomycin B1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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